Cas no 1807064-95-4 (Ethyl 4-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate
• CAS No: 1807064-95-4
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 4944987
• Update Time: 2025-05-28

Ethyl 4-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO4/c1-2-20-11(19)5-8-3-4-9(6-17)10(7-18)12(8)21-13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： KVFKODCZBDDKID-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=C(C#N)C=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 4-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 4-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate (CAS No. 1807064-95-4)

Ethyl 4-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate (CAS No. 1807064-95-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, hydroxymethyl, and trifluoromethoxy functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its structural versatility and reactivity.

The compound's trifluoromethoxy group is a notable feature, as fluorinated compounds are increasingly sought after in drug discovery due to their enhanced metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are a hot topic in optimizing drug candidates. Additionally, the cyano group offers opportunities for further functionalization, making Ethyl 4-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate a versatile intermediate in organic synthesis.

In recent years, the demand for high-value synthetic intermediates like CAS No. 1807064-95-4 has surged, driven by advancements in precision medicine and sustainable agriculture. The compound's potential applications in crop protection and pharmaceutical formulations have sparked discussions in academic and industrial circles. Its compatibility with green chemistry principles, such as atom economy and reduced waste, further enhances its appeal in modern synthetic workflows.

From a technical perspective, the synthesis of Ethyl 4-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate involves multi-step reactions, often starting from commercially available precursors. Optimizing its yield and purity is a common challenge addressed in recent publications, reflecting the compound's growing relevance. Analytical techniques like NMR spectroscopy and HPLC are critical for characterizing this compound, ensuring its suitability for downstream applications.

The compound's stability under various conditions is another area of interest. Studies have explored its behavior in aqueous solutions and organic solvents, providing insights into its handling and storage requirements. This information is particularly valuable for industries aiming to scale up production while maintaining quality standards.

As the scientific community continues to explore novel chemical entities, Ethyl 4-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate stands out as a promising candidate for future innovations. Its combination of functional groups and synthetic flexibility positions it at the forefront of molecular design and material science. Researchers and manufacturers alike are keen to unlock its full potential, making it a compound worth watching in the coming years.